![molecular formula C14H13N3OS B2647771 2-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol CAS No. 892686-59-8](/img/structure/B2647771.png)
2-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol (BTI) is a heterocyclic compound that is widely used in scientific research for a variety of purposes. It is a member of the benzothiazole family and is composed of two benzene rings and a thiazole ring. BTI has a wide range of applications, from in vivo and in vitro studies to biochemical and physiological effects. It is also used in pharmacodynamics and for lab experiments.
Scientific Research Applications
Inhibition of T Cell Proliferation
BD750 has been found to significantly inhibit mouse and human T cell proliferation, either stimulated by anti-CD3/anti-CD28 monoclonal antibodies or by an alloantigen . This inhibition occurs in a dose-dependent manner .
Induction of Tolerogenic Dendritic Cells (tolDC)
BD750 can induce tolerogenic dendritic cells (tolDC), which have lower expression levels of costimulatory molecules and proinflammatory cytokines . These tolDC inhibit allogeneic T cell proliferation and reduce Th1 and Th17 responses .
Treatment of Experimental Autoimmune Encephalitis (EAE) in Mice
BD750 has been used in the treatment of experimental autoimmune encephalitis (EAE) in mice . The treatment with tolDC loaded with myelin oligodendrocyte glycoprotein 35-55 inhibited the development and severity of EAE in mice .
Reduction of Inflammatory Infiltrates
BD750 treatment resulted in reduced numbers of inflammatory infiltrates and decreased levels of demyelination in the spinal cord tissues of mice with EAE .
Reduction of Splenic Th1 and Th17 Cells
Treatment with tolDC loaded with antigen peptide significantly reduced the frequency of splenic Th1 and Th17 cells in EAE mice .
Potential Treatment for Autoimmune Diseases
Given its ability to inhibit proinflammatory T cell immunity in vitro and in vivo, BD750 and tolDC may be valuable for the development of new therapies for EAE and other autoimmune diseases .
properties
IUPAC Name |
2-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1H-indazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c18-13-9-5-1-2-6-10(9)16-17(13)14-15-11-7-3-4-8-12(11)19-14/h3-4,7-8,16H,1-2,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWUHPPCZZXKXOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)N(N2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-2H-indazol-3-ol | |
CAS RN |
892686-59-8 |
Source
|
Record name | 892686-59-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.